Cas no 2034534-39-7 (3-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-1-[(oxolan-2-yl)methyl]urea)

• Product Name: 3-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-1-[(oxolan-2-yl)methyl]urea
• CAS No: 2034534-39-7
• MF: C₁₃H₁₈N₆O₃
• MW: 306.320421695709
• CID: 5766191
• PubChem ID: 121022142
• Update Time: 2025-07-16

3-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-1-[(oxolan-2-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• AKOS026704216
• 3-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-1-[(oxolan-2-yl)methyl]urea
• 1-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-((tetrahydrofuran-2-yl)methyl)urea
• 2034534-39-7
• F6559-3369
• 1-[[3-(1-methylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]-3-(oxolan-2-ylmethyl)urea

• Inchi： 1S/C13H18N6O3/c1-19-8-9(5-16-19)12-17-11(22-18-12)7-15-13(20)14-6-10-3-2-4-21-10/h5,8,10H,2-4,6-7H2,1H3,(H2,14,15,20)
• InChI Key： VCSNAQWMIIPBMG-UHFFFAOYSA-N
• SMILES： O1CCCC1CNC(NCC1=NC(C2C=NN(C)C=2)=NO1)=O

Computed Properties

• Exact Mass: 306.14403846g/mol
• Monoisotopic Mass: 306.14403846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 107Ų

Additional information on 3-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-1-[(oxolan-2-yl)methyl]urea

Introduction to Compound with CAS No. 2034534-39-7 and Product Name: 3-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-1-[(oxolan-2-yl)methyl]urea

Compound with the CAS number 2034534-39-7 and the product name 3-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-1-[(oxolan-2-yl)methyl]urea represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in various therapeutic areas. The intricate architecture of this molecule, featuring a combination of heterocyclic rings and functional groups, makes it a promising candidate for further exploration in drug discovery and molecular biology.

The core structure of this compound consists of a 1-methyl-1H-pyrazole ring linked to a 1,2,4-triazole moiety, which is further connected to a urea group. The presence of these functional units not only contributes to the compound's unique chemical properties but also suggests potential biological activity. Specifically, the pyrazole and triazole rings are well-known for their role in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The urea group adds another layer of functionality, often involved in hydrogen bonding interactions, which can be crucial for drug-receptor binding affinity.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of complex molecules like this one with greater accuracy. Molecular docking studies have shown that the 3-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-1-[(oxolan-2-yl)methyl]urea compound exhibits promising binding interactions with several key biological targets. These interactions are primarily mediated by the heterocyclic rings and the urea group, which can form stable hydrogen bonds with polar residues on the target proteins. Such interactions are critical for modulating enzyme activity and receptor function, making this compound a potential lead for developing novel therapeutic agents.

In addition to its structural features, the compound's solubility profile has been carefully evaluated. The presence of polar functional groups such as the urea and oxolan moieties enhances its solubility in aqueous solutions, which is advantageous for formulation development. This property is particularly important for pharmaceutical applications where bioavailability and drug delivery efficiency are paramount. Furthermore, preliminary stability studies indicate that the compound remains stable under various storage conditions, suggesting its feasibility for long-term use in research and clinical settings.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography have been instrumental in obtaining the desired product with minimal impurities. These synthetic approaches not only highlight the compound's complexity but also demonstrate the expertise required to produce it at scale.

Current research in medicinal chemistry increasingly focuses on developing molecules that can modulate inflammatory pathways. The 3-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-1-[(oxolan-2-y l)methyl]urea compound shows potential in this area due to its structural similarity to known anti-inflammatory agents. Preclinical studies have begun to explore its effects on key inflammatory mediators such as cytokines and enzymes involved in the inflammatory response. Initial results are promising, suggesting that this compound may have therapeutic potential in conditions characterized by excessive inflammation.

Another exciting aspect of this compound is its potential application in oncology research. The ability of heterocyclic compounds to interact with DNA and inhibit tumor growth has been extensively studied. The unique structure of 3-{[3-(1-methyl-H-pyrazol -4 -yl)-1 , 2 , 4 -oxadiazol -5 -yl ]methyl } - 1 - [( oxo lan - 2 - yl ) methyl ] urea makes it an attractive candidate for further investigation as an anticancer agent. Researchers are exploring its ability to inhibit key enzymes involved in cell proliferation and survival pathways commonly dysregulated in cancer cells.

The development of new drug candidates is a lengthy process that involves extensive testing for efficacy and safety. However , compounds like this one offer hope by providing new starting points for drug discovery efforts . The combination of computational modeling , synthetic chemistry , and biological testing is essential for evaluating their potential . As research progresses , it is expected that more insights into the mechanisms of action will be uncovered , paving the way for novel therapeutic interventions.

In conclusion , the compound with CAS no . 2034534 - 39 - 7 , named 3-{[3-( 1 - methyl - 1 H - pyrazol - 4 - yl ) - 1 , 2 , 4 - oxadiaz ol - 5 - yl ]methyl } - 1 - [ ( oxo lan - 2 - yl ) methyl ] urea, represents a significant advancement in chemical pharmaceuticals . Its complex structure , promising biological activities , and favorable physicochemical properties make it a valuable asset in ongoing research efforts . As scientists continue to explore its potential applications , this compound holds promise for contributing to future medical breakthroughs.